Lipophilicity Advantage Over the Des-Methyl Analog
The target compound exhibits a computed LogP of 1.77 compared to LogP values of 1.38 (chemscene) or XLogP3 of 1.0 (Aladdin/chem960) for the direct des-methyl analog 1-(pyridin-4-yl)piperidine-4-carboxylic acid (CAS 93913-86-1) . This LogP differential of +0.39 to +0.77 log units places the target compound in a more favourable lipophilicity range for passive membrane permeability while remaining below the typical LogP >3 threshold associated with increased promiscuity and phospholipidosis risk [1]. Both compounds share an identical TPSA of 53.43 Ų and the same number of rotatable bonds (2), isolating the LogP difference as the principal physicochemical differentiator.
| Evidence Dimension | Computed octanol–water partition coefficient (LogP / XLogP3) |
|---|---|
| Target Compound Data | LogP = 1.7727 (chemscene); TPSA = 53.43 Ų; MW = 220.27 g/mol |
| Comparator Or Baseline | 1-(Pyridin-4-yl)piperidine-4-carboxylic acid (CAS 93913-86-1): LogP = 1.3826 (chemscene) or XLogP3 = 1.0 (Aladdin/chem960); TPSA = 53.43 Ų; MW = 206.24 g/mol |
| Quantified Difference | ΔLogP = +0.39 (chemscene–chemscene) to +0.77 (chemscene vs. XLogP3); ΔMW = +14.03 g/mol (+6.8%) |
| Conditions | Computed physicochemical properties; LogP values from chemscene.com and chem960.com using standard prediction algorithms; TPSA from Ertl method |
Why This Matters
A LogP increase of ~0.4–0.8 units without TPSA penalty translates to improved predicted passive permeability (Papp) and potentially enhanced CNS exposure, which is critical when selecting building blocks for CNS-penetrant kinase inhibitor programmes.
- [1] Waring MJ. Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 2010, 5(3), 235–248. DOI: 10.1517/17460441003605098. (Establishes LogP 1–3 as the optimal range for oral drug candidates.) View Source
